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Compound of Interest

Compound Name: Uvidin C

CAS No.: 74635-85-1

Cat. No.: B12774749

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides detailed application notes and protocols for the high-yield extraction

and purification of Uvidin C, a drimane sesquiterpene with notable biological activities. Uvidin
C is primarily isolated from the fungus Lactarius uvidus and has demonstrated potential as an

insect antifeedant.[1] These protocols are designed to offer a comprehensive guide for

obtaining Uvidin C in high purity for research and development purposes.

Introduction to Uvidin C
Uvidin C is a naturally occurring sesquiterpenoid with the molecular formula C₁₅H₂₆O₃.[2][3] It

belongs to the drimane class of sesquiterpenes, which are known for a wide range of biological

activities, including antifungal and antifeedant properties.[4][5][6][7] The primary natural source

of Uvidin C is the mushroom Lactarius uvidus.[2][8] The protocols outlined below are based on

established methods for the extraction and purification of sesquiterpenes from fungal matrices.

[9][10][11][12][13]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b12774749#bc-rfq
https://www.benchchem.com/product/b12774749/docs?utm_src=pdf-body#high-yield-extraction-and-purification-of-uvidin-c-application-notes-and-protocols
https://www.benchchem.com/product/b12774749/docs?utm_src=pdf-body#high-yield-extraction-and-purification-of-uvidin-c-application-notes-and-protocols
https://www.benchchem.com/product/b12774749/docs?utm_src=pdf-body#high-yield-extraction-and-purification-of-uvidin-c-application-notes-and-protocols
https://pubmed.ncbi.nlm.nih.gov/7964786/
https://www.benchchem.com/product/b12774749/docs?utm_src=pdf-body#high-yield-extraction-and-purification-of-uvidin-c-application-notes-and-protocols
https://www.benchchem.com/product/b12774749/docs?utm_src=pdf-body#high-yield-extraction-and-purification-of-uvidin-c-application-notes-and-protocols
https://www.benchchem.com/product/b12774749/docs?utm_src=pdf-body#high-yield-extraction-and-purification-of-uvidin-c-application-notes-and-protocols
https://pmc.ncbi.nlm.nih.gov/articles/PMC9546479/
https://pubmed.ncbi.nlm.nih.gov/35574818/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7278516/
https://www.researchgate.net/publication/366191594_Chemical_shift_13_C_NMR_data_Drimane_sesquiterpenes_Shielding_Structure_determination_A_review_of_13_C_NMR_spectra_of_drimane_sesquiterpenes
https://pmc.ncbi.nlm.nih.gov/articles/PMC9031474/
https://www.researchgate.net/publication/336784386_Broad-Spectrum_Antifungal_Activities_and_Mechanism_of_Drimane_Sesquiterpenoids
https://www.benchchem.com/product/b12774749/docs?utm_src=pdf-body#high-yield-extraction-and-purification-of-uvidin-c-application-notes-and-protocols
https://pmc.ncbi.nlm.nih.gov/articles/PMC9546479/
https://pubs.acs.org/doi/abs/10.1021/np50109a005
https://doktori.bibl.u-szeged.hu/id/eprint/11258/1/PhDthesis_GaborEndre_Final.pdf
https://www.researchgate.net/publication/261289026_Lactarane_Sesquiterpenes_from_the_European_Mushrooms_Lactarius_aurantiacus_L_subdulcis_and_Russula_sanguinaria
https://www.mdpi.com/1420-3049/26/17/5269
https://www.researchgate.net/publication/285711627_Sesquiterpenes_of_Lactarius_and_Russula_mushrooms_An_update
https://pubmed.ncbi.nlm.nih.gov/24689205/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12774749?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Structure of Uvidin C:

Molecular Formula: C₁₅H₂₆O₃

Molecular Weight: 254.36 g/mol

Class: Drimane Sesquiterpene

Experimental Protocols
High-Yield Extraction of Uvidin C from Lactarius uvidus
This protocol describes a method for the efficient extraction of Uvidin C from the fruiting bodies

of Lactarius uvidus. The use of a non-polar solvent followed by a more polar solvent ensures

the extraction of a broad range of secondary metabolites, including Uvidin C.

Materials and Reagents:

Fresh or freeze-dried fruiting bodies of Lactarius uvidus

Liquid nitrogen

n-Hexane (ACS grade)

Ethyl acetate (ACS grade)

Methanol (ACS grade)

Diatomaceous earth

Rotary evaporator

High-speed blender or grinder

Filter paper (Whatman No. 1)

Glass chromatography column

Protocol:
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Sample Preparation:

Freshly collected fruiting bodies of Lactarius uvidus should be cleaned of any debris.

Freeze-dry the cleaned mushrooms to a constant weight to remove water, which can

interfere with the extraction process.

Grind the freeze-dried fungal material into a fine powder using a high-speed blender with

liquid nitrogen to aid in cell disruption.

Initial Extraction (Defatting):

Suspend the fungal powder in n-hexane at a 1:10 (w/v) ratio in an Erlenmeyer flask.

Stir the suspension for 24 hours at room temperature on a magnetic stirrer. This step

removes non-polar compounds like fatty acids.

Filter the mixture through Whatman No. 1 filter paper. Collect the fungal biomass and

discard the n-hexane filtrate.

Air-dry the defatted fungal biomass to remove any residual n-hexane.

Secondary Extraction of Uvidin C:

Resuspend the defatted fungal powder in ethyl acetate at a 1:10 (w/v) ratio.

Stir the suspension for 48 hours at room temperature.

Filter the mixture through Whatman No. 1 filter paper. Collect the ethyl acetate filtrate.

Repeat the extraction of the fungal biomass with fresh ethyl acetate two more times to

ensure complete extraction.

Combine all the ethyl acetate filtrates.

Concentration of the Crude Extract:
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Concentrate the combined ethyl acetate extracts under reduced pressure using a rotary

evaporator at a temperature not exceeding 40°C to obtain a crude extract.

Purification of Uvidin C
This protocol details a two-step chromatographic process for the purification of Uvidin C from

the crude extract to a high degree of purity.

Materials and Reagents:

Crude Uvidin C extract

Silica gel (60 Å, 70-230 mesh)

n-Hexane (HPLC grade)

Ethyl acetate (HPLC grade)

Methanol (HPLC grade)

Preparative High-Performance Liquid Chromatography (HPLC) system with a C18 column

Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

Vanillin-sulfuric acid staining solution

Protocol:

Silica Gel Column Chromatography (Primary Purification):

Prepare a silica gel slurry in n-hexane and pack it into a glass chromatography column.

Dissolve the crude extract in a minimal amount of ethyl acetate and adsorb it onto a small

amount of silica gel.

Allow the solvent to evaporate, and then load the dried, adsorbed sample onto the top of

the prepared column.
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Elute the column with a gradient of n-hexane and ethyl acetate, starting with 100% n-

hexane and gradually increasing the polarity with ethyl acetate (e.g., 9:1, 8:2, 7:3, etc.).

Collect fractions of the eluate and monitor the separation using TLC.

Spot the collected fractions on a TLC plate, develop the plate in an appropriate solvent

system (e.g., n-hexane:ethyl acetate 7:3), and visualize the spots by spraying with vanillin-

sulfuric acid reagent and heating.

Combine the fractions containing Uvidin C based on the TLC analysis.

Evaporate the solvent from the combined fractions to obtain a Uvidin C-enriched fraction.

Preparative HPLC (Final Purification):

Dissolve the Uvidin C-enriched fraction in methanol.

Purify the sample using a preparative HPLC system equipped with a C18 column.

Elute with an isocratic or gradient system of methanol and water. The exact conditions

may need to be optimized based on the specific HPLC system and column.

Monitor the elution profile with a UV detector (a suitable wavelength for detection should

be determined, typically around 210-220 nm for sesquiterpenes).

Collect the peak corresponding to Uvidin C.

Evaporate the solvent from the collected fraction to yield highly purified Uvidin C.

Confirm the purity of the final product using analytical HPLC and its identity using

spectroscopic methods such as NMR and Mass Spectrometry.

Quantitative Data
The yield of Uvidin C can vary depending on the fungal strain, growth conditions, and

extraction efficiency. The following table provides reported yields of other drimane

sesquiterpenes from fungal sources to offer a general reference for expected yields.
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Compound Fungal Source Yield Reference

9α-hydroxydrimendiol
Cladosporium

antarcticum

19.4% (from

drimendiol)
[14]

3β-hydroxydrimendiol
Cladosporium

antarcticum
35% (from drimendiol) [14]

9β-

hydroxyepidrimendiol

Cladosporium

antarcticum

41.6% (from

epidrimendiol)
[14]

Drimenin Drimys winteri 0.0011% [15]

Drimenol Drimys winteri 0.015% [15]

Visualizations
Experimental Workflow
The following diagram illustrates the workflow for the extraction and purification of Uvidin C.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.researchgate.net/figure/Molecular-events-involved-in-sensing-of-viral-infection-by-insect-NF-kB-pathways-This_fig2_360408229?_sg=aJ5XbdcTkh6p85xB9kD_X5qeEVUxiy_Q9SCcZHDlAaLeyGHMcBwDu-GOdmsgHpCH_cR4jQJ0bBGMA9g
https://www.researchgate.net/figure/Molecular-events-involved-in-sensing-of-viral-infection-by-insect-NF-kB-pathways-This_fig2_360408229?_sg=aJ5XbdcTkh6p85xB9kD_X5qeEVUxiy_Q9SCcZHDlAaLeyGHMcBwDu-GOdmsgHpCH_cR4jQJ0bBGMA9g
https://www.researchgate.net/figure/Molecular-events-involved-in-sensing-of-viral-infection-by-insect-NF-kB-pathways-This_fig2_360408229?_sg=aJ5XbdcTkh6p85xB9kD_X5qeEVUxiy_Q9SCcZHDlAaLeyGHMcBwDu-GOdmsgHpCH_cR4jQJ0bBGMA9g
https://www.microbiologyresearch.org/content/journal/jgv/10.1099/jgv.0.001741?crawler=true
https://www.microbiologyresearch.org/content/journal/jgv/10.1099/jgv.0.001741?crawler=true
https://www.benchchem.com/product/b12774749/docs?utm_src=pdf-body#high-yield-extraction-and-purification-of-uvidin-c-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12774749?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extraction

Purification

Lactarius uvidus Fruiting Bodies

Freeze-drying and Grinding

Defatting with n-Hexane

Extraction with Ethyl Acetate

Concentration (Rotary Evaporator)

Crude Uvidin C Extract

Silica Gel Column Chromatography

Preparative HPLC

Pure Uvidin C

Click to download full resolution via product page

Caption: Workflow for Uvidin C extraction and purification.
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Generalized Signaling Pathway for Antifeedant Activity
The antifeedant activity of many sesquiterpenes is linked to the activation of stress-response

signaling pathways in insects, such as the NF-κB and JNK pathways.[16][17] The following

diagram depicts a generalized model of how Uvidin C might exert its antifeedant effects by

inducing these pathways, leading to the production of deterrent proteins and apoptosis.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.researchgate.net/figure/General-overview-of-NF-kB-signaling-in-insects-The-immune-deficiency-IMD-and-Toll_fig1_350497709
https://pmc.ncbi.nlm.nih.gov/articles/PMC1500970/
https://www.benchchem.com/product/b12774749/docs?utm_src=pdf-body#high-yield-extraction-and-purification-of-uvidin-c-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12774749?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Insect Gut Cell

NF-κB Pathway

JNK Pathway

Uvidin C

Cell Surface Receptor

Toll/IMD Pathway Activation

JNKKK Activation

NF-κB (Relish) Activation

Translocation to Nucleus

Nucleus

JNKK Activation

JNK Activation

AP-1 Activation

Apoptosis

Gene Expression
(e.g., deterrent proteins)

Click to download full resolution via product page

Caption: Generalized antifeedant signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [High-Yield Extraction and Purification of Uvidin C:
Application Notes and Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12774749/docs#high-yield-extraction-and-
purification-of-uvidin-c-application-notes-and-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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